Cas no 118468-33-0 (Ethanone,1-[3,4-bis(decyloxy)phenyl]-)

• Product Name: Ethanone,1-[3,4-bis(decyloxy)phenyl]-
• CAS No: 118468-33-0
• MF: C₂₈H₄₈O₃
• MW: 432.678929328918
• CID: 132945
• PubChem ID: 2724928
• Update Time: 2025-04-19

Ethanone,1-[3,4-bis(decyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3,4-bis(decyloxy)phenyl]-
• 3',4'-(Didecyloxy)acetophenone
• di-decyloxy-3,4 acetophenone
• 3',4'-(Didecyloxy)acetophenone,98%
• SCHEMBL10497717
• 1-(3,4-bis(decyloxy)phenyl)ethanone
• 118468-33-0
• FT-0642893

• Inchi： 1S/C28H48O3/c1-4-6-8-10-12-14-16-18-22-30-27-21-20-26(25(3)29)24-28(27)31-23-19-17-15-13-11-9-7-5-2/h20-21,24H,4-19,22-23H2,1-3H3
• InChI Key： IRHSVVJSRVPFGC-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(C)=O)C=CC=1OCCCCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 432.36000
• Monoisotopic Mass: 432.36034539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 21
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.9416 (rough estimate)
• Melting Point: 61-65 °C
• Boiling Point: 506.29°C (rough estimate)
• Refractive Index: 1.5460 (estimate)
• PSA: 35.53000
• LogP: 8.92820
• Solubility: Not available

Ethanone,1-[3,4-bis(decyloxy)phenyl]- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25